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Compound of Interest

Compound Name: Aerosil R 805

Cat. No.: B1168409

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aerosil R 805 is a fumed silica that has been surface-treated with an octylsilane, rendering it
hydrophobic. This property makes it a valuable excipient in pharmaceutical and industrial
applications for rheology control, stabilization of suspensions and emulsions, and as an anti-
settling agent. Achieving a stable and uniform dispersion of Aerosil R 805 is critical to
leveraging its functional properties. This document provides a detailed protocol for the
preparation of stable Aerosil R 805 suspensions in various liquid media.

Physicochemical Properties of Aerosil R 805

A summary of the key physicochemical properties of Aerosil R 805 is provided in the table
below. This data is essential for understanding its behavior in different solvent systems.
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Property Value Reference
Appearance White, fine powder [1]
Specific Surface Area (BET) 125 - 175 m3/g [2]
Tamped Density Approx. 60 g/L [2]
SiOz Content =299.8% [2]
Carbon Content 45-65% [2]
Average Primary Particle Size 12 nm [1]
pH (in 4% dispersion) 35-55 [2]

Experimental Protocols for Suspension Preparation

The stability of an Aerosil R 805 suspension is highly dependent on the choice of solvent, the
dispersion method, and the use of appropriate stabilizing agents. Below are detailed protocols
for preparing stable suspensions in polar, non-polar, and semi-polar media.

General Considerations for Dispersion

Effective dispersion of Aerosil R 805 requires high shear to break down agglomerates into
smaller aggregates and primary particles. The use of high-shear mixers (e.g., rotor-stator
homogenizers) followed by ultrasonication is recommended for optimal results. The selection of
solvents and stabilizing agents should be based on the desired final properties of the
suspension and compatibility with other components in the formulation.

Protocol 1: Dispersion in Non-Polar Solvents (e.g.,
Mineral Oil, Toluene, Silicone Oil)

This protocol is suitable for preparing stable suspensions of Aerosil R 805 in non-polar media
where it exhibits good compatibility.

Materials and Equipment:

e Aerosil R 805 powder
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Non-polar solvent (e.g., mineral oil, toluene, silicone oil)

High-shear mixer (e.g., rotor-stator homogenizer)

Ultrasonic bath or probe sonicator

Analytical balance

Beakers and stirring bars

Procedure:

Weighing: Accurately weigh the desired amount of Aerosil R 805. A typical concentration
ranges from 1.0 to 8.0 % (w/w), depending on the desired viscosity.

o Pre-wetting: Add the weighed Aerosil R 805 powder to the non-polar solvent in a beaker
with a stirring bar. Stir at a low speed (e.g., 200-300 rpm) to pre-wet the powder.

o High-Shear Mixing: Increase the speed of the high-shear mixer to a tip speed of 8-10 m/s
and mix for 5-10 minutes. The vortex should be controlled to avoid excessive air entrapment.

e Sonication: Transfer the pre-dispersed suspension to an ultrasonic bath or use a probe
sonicator. Sonicate for 15-30 minutes to further break down agglomerates. If using a probe
sonicator, use a pulsed mode (e.g., 5 seconds on, 5 seconds off) and immerse the beaker in
an ice bath to prevent overheating.

e Degassing (Optional): For applications sensitive to air bubbles, place the suspension under
vacuum for a period to remove entrapped air.

o Storage: Store the final suspension in a sealed container at room temperature.

Protocol 2: Dispersion in Polar Solvents (e.g., Ethanol,
Isopropanol)

Dispersing hydrophobic Aerosil R 805 in polar solvents can be more challenging due to its
surface chemistry. The use of a suitable dispersing agent is often necessary to achieve a stable
suspension.
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Materials and Equipment:

Aerosil R 805 powder

Polar solvent (e.g., ethanol, isopropanol)

Dispersing agent (e.g., non-ionic surfactant with a suitable HLB value)
High-shear mixer

Ultrasonic bath or probe sonicator

Analytical balance

Beakers and stirring bars

Procedure:

Dispersant Solution Preparation: Dissolve the selected dispersing agent in the polar solvent
at the recommended concentration.

Weighing: Weigh the required amount of Aerosil R 805.

Pre-wetting: Slowly add the Aerosil R 805 powder to the dispersant solution while stirring at
a low speed.

High-Shear Mixing: Apply high-shear mixing at a tip speed of 8-10 m/s for 10-15 minutes.

Sonication: Follow with ultrasonication for 20-40 minutes, monitoring the temperature to
avoid excessive heating.

Stability Assessment: Visually inspect the suspension for any signs of settling or
agglomeration over a period of 24-48 hours.

Storage: Store in a tightly sealed container.

Quantitative Data on Suspension Properties
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The following tables summarize key quantitative data related to the properties of Aerosil R 805
suspensions prepared under different conditions.

Table 1: Particle Size Distribution of Aerosil R 805 in

Different Solvents
Dispersion Polydispersity
Solvent D50 (nm) Reference
Method Index (PDI)
Blender (400
Polypropylene )
rpm, 5 min) + - - [1]
Glycol (PPG) o
Sonication (1 hr)
] High-Shear
Epoxy Resin o - -
Mixing
High-Shear
Ethanol Mixing + - -
Sonication
High-Shear
Toluene Mixing + - -
Sonication

Note: Specific quantitative data for D50 and PDI in various solvents is not readily available in
the searched literature. The table indicates the dispersion methods used in the cited sources.

Table 2: Zeta Potential of Aerosil R 805 in Different
Media

Solvent/Medium pH Zeta Potential (mV)  Reference

Toluene

Isopropanol

Mineral Oil

Epoxy Resin

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://products.evonik.com/assets/46/58/TB_27_AEROSIL_for_solvent_free_epoxy_resins_EN_EN_244658.pdf
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Note: Specific zeta potential values for Aerosil R 805 in these specific organic solvents were

not found in the provided search results. Zeta potential measurements in non-aqueous media

can be complex and are influenced by trace amounts of water.

ble 3: Stability of | R 805 .

Solvent/Syste Aerosil R 805 Storage .
. Observation Reference

m Conc. (% wiw) Conditions

No
Epoxy Resin with sedimentation of

) 50 °C for 90 )
Calcium 1% calcium
days

Carbonate carbonate

observed.

Stable dispersion
Polypropylene Room with gel-like

yPropy 5% by volume g [1]

Glycol Temperature appearance at

rest.

Experimental Workflow and Signaling Pathways

To visualize the experimental workflow for preparing stable Aerosil R 805 suspensions, a

diagram is provided below.

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://products.evonik.com/assets/46/58/TB_27_AEROSIL_for_solvent_free_epoxy_resins_EN_EN_244658.pdf
https://www.benchchem.com/product/b1168409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

4 )

Preparation

1. Weigh Aerosil R 805
(2.0 - 8.0% w/w)

2. Select Solvent
(Polar/Non-polar)

6. Add Dispersing Agent

(if polar solvent)
\\

4 )

Dispersion

4. Pre-wetting
(Low-speed stirring)

(8-10 m/s, 5-15 min)

:

ES. Ultrasonication

[5. High-Shear Mixing

(15-40 min)

[

Post-Processing & Analysis

[7. Degassing (OptionalD

:

\

@

8. Characterization

article Size, Zeta Potential, Stabilit

)

Click to download full resolution via product page

Caption: Experimental workflow for preparing stable Aerosil R 805 suspensions.
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Conclusion

The successful preparation of stable Aerosil R 805 suspensions is a multi-step process that
requires careful consideration of the solvent system and the application of sufficient shear
energy. For non-polar solvents, a direct dispersion approach using high-shear mixing and
sonication is generally effective. For polar solvents, the addition of a suitable dispersing agent
is crucial to overcome the hydrophobic nature of Aerosil R 805 and achieve long-term stability.
The protocols and data presented in this application note provide a comprehensive guide for
researchers and professionals to develop stable and effective Aerosil R 805 formulations.
Further characterization of particle size, zeta potential, and long-term stability is recommended
to optimize formulations for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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